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Compound of Interest

Compound Name: 2,2'-Azobis(2-amidinopropane)

Cat. No.: B079431

Essential Safety and Handling Guide for 2,2'-
Azobis(2-amidinopropane)

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,2'-Azobis(2-amidinopropane) dihydrochloride (AAPH). The
following information is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Chemical Identification:

e Name: 2,2'-Azobis(2-amidinopropane) dihydrochloride

e Synonyms: AAPH, 2,2'-Azobis(isobutyramidine) dihydrochloride[1]
e CAS Number: 2997-92-4[1]

Hazard Summary:

AAPH is classified as a hazardous chemical.[1] Key hazards include:
o Self-heating: May catch fire.[1][2]

o Harmful if swallowed: Causes acute oral toxicity.[1][3]
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o Skin Sensitization: May cause an allergic skin reaction.[1][3][4]
e Serious Eye Irritation: Causes serious eye irritation.[1][4]
o Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)

The following table summarizes the required PPE for handling AAPH. It is crucial to wear the
appropriate protective equipment to prevent exposure.[1]

PPE Category Specification Standard Compliance

i - OSHA 29 CFR 1910.133 or
Tightly fitting safety goggles or

Eye/Face Protection ] European Standard EN166[1]
chemical safety goggles.[1][3] 3]

Chemical-resistant gloves

(e.g., nitrile, neoprene) and o
EU Directive 89/686/EEC and

Skin Protection appropriate protective clothing
the standard EN 374[3]

to prevent skin exposure.[1][3]

[4]

A NIOSH/MSHA or European
Standard EN 149 approved
Respiratory Protection respirator is necessary if

OSHA 29 CFR 1910.134 or

o European Standard EN 149[1]
exposure limits are exceeded

or if irritation occurs.[1]

Operational Plan: Step-by-Step Handling Protocol

1. Engineering Controls:
o Work in a well-ventilated area, preferably in a chemical fume hood.[1]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

2. Personal Preparation:
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Wash hands thoroughly before and after handling the substance.[4]
Don the required PPE as specified in the table above.
. Handling the Chemical:
Avoid dust formation.[1]
Do not get the chemical in eyes, on skin, or on clothing.[1]
Avoid ingestion and inhalation.[1]

Use non-sparking tools to prevent ignition.[5]

. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Store at temperatures below 40°C; refrigeration is recommended to maintain product quality.

[1][5]

Keep away from strong oxidizing agents and strong acids.[1]

Spill and Emergency Procedures

Spill Response:

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent the product from entering drains or waterways.[1]
Clean-up:

o Wear full protective equipment, including respiratory protection.[2]

o For dry spills, carefully sweep or vacuum the material and place it into a suitable, labeled
container for disposal.[1][5] Avoid generating dust.[1]
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o Do not flush into the sanitary sewer system.[1]

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Get medical attention.[4]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation or rash occurs, seek medical advice.[1][3] Remove and wash contaminated clothing
before reuse.[3]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention if symptoms occur.[1][5]

e Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Get medical attention.[1][3]

Disposal Plan

o Chemical Waste: Dispose of the chemical and its container in accordance with all applicable
federal, state, and local regulations.[2] The material should be disposed of in an approved
waste disposal plant.[2]

o Contaminated PPE: Contaminated work clothing should not be allowed out of the workplace
and should be disposed of as hazardous waste.[3]

Workflow for Safe Handling of AAPH
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Workflow for Safe Handling of 2,2'-Azobis(2-amidinopropane)
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Ensure Engineering Controls
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:
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Perform Experiment

Post-Handling & Dispo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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